Cas no 62567-59-3 (1,3-Benzodioxole, 5-[1-[4-(1,1-dimethylethyl)phenyl]-2-nitropropyl]-)

• Product name: 1,3-Benzodioxole, 5-[1-[4-(1,1-dimethylethyl)phenyl]-2-nitropropyl]-
• CAS No: 62567-59-3
• MF: C₂₀H₂₃NO₄
• MW: 341.40092
• CID: 439944
• PubChem ID: 21484389

1,3-Benzodioxole, 5-[1-[4-(1,1-dimethylethyl)phenyl]-2-nitropropyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-[1-[4-(1,1-dimethylethyl)phenyl]-2-nitropropyl]-
• 5-[1-(4-tert-butylphenyl)-2-nitropropyl]-1,3-benzodioxole
• 5-[1-(4-tert-Butylphenyl)-2-nitropropyl]-2H-1,3-benzodioxole
• SCHEMBL11745262
• DTXSID20614567
• 62567-59-3

• Inchi： InChI=1S/C20H23NO4/c1-13(21(22)23)19(14-5-8-16(9-6-14)20(2,3)4)15-7-10-17-18(11-15)25-12-24-17/h5-11,13,19H,12H2,1-4H3
• InChI Key： FSPCZPMLEBCDMY-UHFFFAOYSA-N
• SMILES： CC(C(C1=CC=C(C=C1)C(C)(C)C)C2=CC3=C(C=C2)OCO3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.16279
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų
• XLogP3: 5.3

Experimental Properties

• PSA: 61.6